Cas no 532-24-1 (Tropinone)

• Product Name: Tropinone
• CAS No: 532-24-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD00005549
• CID: 38077
• PubChem ID: 24900577
• Update Time: 2025-04-18

Tropinone Chemical and Physical Properties

Names and Identifiers

• Tropinone
• 3-TROPANONE
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-one
• 8-Methyl-8-azabicyclo[3.2.1]-3-octanone
• 8-methyl-8-azabicyclo[3.2.1]oct-3-one
• 8-methyl-8-aza-bicyclo[3.2.1]octan-3-one
• 8-methyl-8-azabicyclo[3.2.1]octane-3-one
• N-methyl-3-tropanone
• tropan-3-one
• Tropanon
• Tropanone
• Tropinon
• TROPIONONE
• 3-Tropinone
• 8-Azabicyclo[3.2.1]octan-3-one, 8-methyl-
• 1.alpha.H,5.alpha.H-Tropan-3-one
• QQXLDOJGLXJCSE-UHFFFAOYSA-N
• 8-Methyl-8-azabicyclo(3.2.1)octan-3-one
• 8-Azabicyclo(3.2.1)octan-3-one, 8-methyl-
• Tropinone, 99%
• 1Ah,5ah-tropan-3-one
• HMS3604E08
• STR05973
• STL370340
• NSC118012
• SBB00
• Tropinone supplier
• 532-24-1
• AKOS009156701
• SCHEMBL113383
• PS-4518
• EINECS 208-530-6
• UNII-2A8CC8KA5F
• C00783
• 36EBAD2F-EED9-45EC-ABD8-2561A0A1AC8A
• HY-Y0135
• 2A8CC8KA5F
• 8-methyl-8-azabicyclo[3.2.1]-octan-3-one
• NSC 118012
• MFCD00005549
• AM20100122
• CS-W019976
• NS00015331
• 8-methyl-8-azabicyclo-[3.2.1]octan-3-one
• DTXSID30862133
• EN300-36457
• s5687
• AC-1978
• F0001-1371
• FT-0632322
• NSC-118012
• 1alphaH,5alphaH-Tropan-3-one
• Z362847958
• (1S*,5R*)-8-Methyl-8-aza-bicyclo[3.2.1]octan-3-one
• W-105761
• Tropinone 100 microg/mL in Acetonitrile
• 35193-79-4
• (+/-)-3-tropanone
• AKOS015955672
• TNE
• N-Methyl-8-azabicyclo[3.2.1]octan-3-one
• SCHEMBL113382
• (1R,5S)-8-METHYL-8-AZABICYCLO(3.2.1)OCTAN-3-ONE
• QQXLDOJGLXJCSE-KNVOCYPGSA-N
• CHEBI:16656
• Q421326
• T0626
• N-METHYL-8-AZABICYCLO(3.2.1)OCTAN-3-ONE
• DB01874
• AMY5804
• (1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-one
• CHEMBL1236344
• AS-12462
• (+)-3-tropanone
• F10926
• (+-)-3-tropanone
• 8-METHYL-8-AZABICYCLO[3,2,1]OCTAN-3-ONE
• 3-Tropanone; 8-Methyl-8-azabicyclo[3.2.1]octan-3-one
• BBL033682
• HY-Y0135R
• FT30845
• Tropinone (Standard)

• MDL： MFCD00005549
• Inchi： 1S/C8H13NO/c1-9-6-2-3-7(9)5-8(10)4-6/h6-7H,2-5H2,1H3
• InChI Key： QQXLDOJGLXJCSE-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1)N2C
• BRN： 2329

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Powder
• Density: 1.0268 (rough estimate)
• Melting Point: 41.0 to 44.0 deg-C
• Boiling Point: 218°C(lit.)
• Flash Point: 90 ºC
• Refractive Index: 1.4598 (estimate)
• PH: 8 (18g/l, H2O, 20℃)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 20.31000
• LogP: 0.75000
• Solubility: Not determined

Tropinone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：1544
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25-S36/37/39-S26-S22
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone